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Compound of Interest

Compound Name: Triamcinolone acetonide-d7-1

Cat. No.: B12410111 Get Quote

An In-depth Technical Guide to the Safety Data for Triamcinolone Acetonide-d7

Disclaimer: The following information is a comprehensive summary of available safety and

technical data for Triamcinolone acetonide-d7. This guide is intended for researchers,

scientists, and drug development professionals and should be used in conjunction with official

Safety Data Sheets (SDS) from suppliers. The user's request for "Triamcinolone acetonide-
d7-1" is interpreted as "Triamcinolone acetonide-d7," as the "-1" suffix does not correspond to a

standard chemical identifier.

Chemical Identification
Triamcinolone acetonide-d7 is the deuterated form of Triamcinolone acetonide, a synthetic

corticosteroid. The deuterium labeling makes it suitable for use as an internal standard in

quantitative analyses.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12410111?utm_src=pdf-interest
https://www.benchchem.com/product/b12410111?utm_src=pdf-body
https://www.benchchem.com/product/b12410111?utm_src=pdf-body
https://www.caymanchem.com/product/25236/triamcinolone-acetonide-d7
https://www.medchemexpress.com/triamcinolone-acetonide-d7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Data

Chemical Name

(6aS,6bR,7S,8aS,8bS,11aR,12aS,12bS)-6b-

fluoro-7-hydroxy-8b-(2-hydroxyacetyl-2-

d)-6a,8a-dimethyl-10,10-bis(methyl-

d3)-1,2,6a,6b,7,8,8a,8b,11a,12,12a,12b-

dodecahydro-4H-naphtho[2',1':4,5]indeno[1,2-d]

[1]dioxol-4-one[1][3]

Synonyms Triamcinolone acetonide-d7

Molecular Formula C₂₄H₂₄D₇FO₆[1][3]

Molecular Weight 441.5 g/mol [1]

CAS Number

Not available for the deuterated compound. The

CAS for the non-deuterated form is 76-25-5.[4]

[5]

Hazard Identification and Classification
Triamcinolone acetonide-d7 is classified as a hazardous substance. The primary health

hazards are related to its reproductive toxicity and potential for organ damage with repeated

exposure.

GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure

GHS Pictograms and Signal Word:

Signal Word: Danger

Physical and Chemical Properties
Property Value

Physical State Solid[1]

Appearance White to off-white powder/crystalline solid[6]

Solubility
Slightly soluble in Chloroform and Methanol.[1]

Practically insoluble in water.[6]

Melting Point 292°C - 294°C (for non-deuterated form)[6]

Stability
Stable for at least 4 years when stored at -20°C.

[1]

Toxicological Information
Acute Toxicity:
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Route Species Value

Oral (TDLo) Mouse 90 ml/kg/9D intermittent

Subcutaneous (LD50) Rat 99 mg/kg

Subcutaneous (LD50) Mouse >4 g/kg

Experimental Protocols: Detailed experimental methodologies for the cited LD50 and TDLo

values are not provided in the available Safety Data Sheets. General protocols for

corticosteroid toxicity testing involve administering the substance to animals and observing for

adverse effects and mortality to determine the lethal dose.[7] Such studies are typically

conducted under specific regulatory guidelines.

Chronic Toxicity and Other Health Effects:

Reproductive Toxicity: May damage fertility or the unborn child.[8]

Carcinogenicity: Not listed as a carcinogen by IARC.

Teratogenicity: Like other corticosteroids, Triamcinolone acetonide has been shown to be

teratogenic in animals, causing an increased incidence of cleft palate.[9]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure.[8]

Handling, Storage, and First Aid
Safe Handling and Personal Protection:

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.[4]

Use personal protective equipment:

Eye/Face Protection: Chemical splash goggles.[4]

Hand Protection: Impervious gloves (e.g., nitrile, latex).[10]
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Body Protection: Laboratory coat.[10]

Ensure adequate ventilation.[3]

Storage:

Store at -20°C in a well-ventilated place.[1]

Keep container tightly closed.[11]

Protect from light and high heat.[4]

First-Aid Measures:

Exposure First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Remove contact lenses if

present and easy to do. Seek medical attention

if irritation persists.[4][8]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation persists.[4][8]

Ingestion
Rinse mouth. Do NOT induce vomiting. Contact

a doctor immediately.[4][10]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek medical attention.[4]

[8]

Diagrams
The following diagrams illustrate key safety and response workflows for handling Triamcinolone

acetonide-d7.
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Hazard Identification

Immediate Response

Containment and Cleanup

Reporting and Follow-up
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Caption: Hazard identification and response workflow.

Handling Triamcinolone Acetonide-d7

Engineering Controls
(e.g., Fume Hood) Personal Protective Equipment (PPE)

Eye Protection
(Safety Goggles)

Hand Protection
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Caption: Personal protective equipment (PPE) workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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